Cas no 2228177-68-0 (2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropanenitrile)

• Product Name: 2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropanenitrile
• CAS No: 2228177-68-0
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 6097784
• PubChem ID: 165857035
• Update Time: 2025-06-14

2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropanenitrile
• 2-methyl-2-[2-(1H-pyrazol-1-yl)phenyl]propanenitrile
• 2228177-68-0
• EN300-1768679

• Inchi： 1S/C13H13N3/c1-13(2,10-14)11-6-3-4-7-12(11)16-9-5-8-15-16/h3-9H,1-2H3
• InChI Key： FBTFQKDQKYRIOW-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC=CC=1C(C#N)(C)C

Computed Properties

• Exact Mass: 211.110947427g/mol
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-methyl-2-2-(1H-pyrazol-1-yl)phenylpropanenitrile

Research Brief on 2-methyl-2-[2-(1H-pyrazol-1-yl)phenyl]propanenitrile (CAS: 2228177-68-0)

2-methyl-2-[2-(1H-pyrazol-1-yl)phenyl]propanenitrile (CAS: 2228177-68-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring a pyrazole ring and a nitrile group, has been the subject of several recent investigations. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of novel Janus kinase (JAK) inhibitors. The researchers reported that the compound's ability to undergo selective functionalization at the nitrile group allows for the efficient generation of diverse analogs, which were subsequently evaluated for their inhibitory activity against JAK family enzymes.

In addition to its role in JAK inhibitor development, 2-methyl-2-[2-(1H-pyrazol-1-yl)phenyl]propanenitrile has also been investigated for its potential in other therapeutic areas. A recent preprint (2024) described its use as a building block for the synthesis of small molecules targeting the NLRP3 inflammasome, a key player in inflammatory diseases. The study reported that derivatives of this compound exhibited promising activity in cellular assays, reducing IL-1β secretion in macrophages.

From a synthetic chemistry perspective, advances have been made in the efficient production of 2-methyl-2-[2-(1H-pyrazol-1-yl)phenyl]propanenitrile. A 2023 publication in Organic Process Research & Development detailed an improved synthetic route that achieved a 78% overall yield while reducing the number of purification steps. This development is particularly significant for scaling up production for preclinical studies.

The compound's physicochemical properties have also been characterized in recent work. Computational studies (2023) have provided insights into its conformational preferences and electronic structure, which help explain its reactivity patterns. These findings are valuable for medicinal chemists working to optimize the compound's derivatives for improved drug-like properties.

Looking forward, several research groups have indicated plans to explore additional applications of 2-methyl-2-[2-(1H-pyrazol-1-yl)phenyl]propanenitrile in drug discovery. Its versatility as a synthetic intermediate and the preliminary biological activity observed in its derivatives suggest it may play an important role in the development of new therapeutic agents across multiple disease areas.